Cas no 221199-31-1 (N-3-(4-Amino-2-fluorophenoxy)propyl-N,N-dimethylamine)

• Product Name: N-3-(4-Amino-2-fluorophenoxy)propyl-N,N-dimethylamine
• CAS No: 221199-31-1
• MF: C₁₁H₁₇FN₂O
• MW: 212.263886213303
• CID: 1070941
• PubChem ID: 26190135
• Update Time: 2025-04-20

N-3-(4-Amino-2-fluorophenoxy)propyl-N,N-dimethylamine Chemical and Physical Properties

Names and Identifiers

• N-[3-(4-Amino-2-fluorophenoxy)propyl]-N,N-dimethylamine
• AG-B-34808
• BB 0253562
• CTK6I0794
• MolPort-003-992-654
• SureCN3441663
• 4-[3-(dimethylamino)propoxy]-3-fluoroaniline
• WIA19931
• 4-{[3-(Dimethylamino)propyl]oxy}-3-fluoroaniline
• SCHEMBL3441663
• TZMBJCIZFGGBDX-UHFFFAOYSA-N
• AKOS005264343
• DTXSID40649871
• 221199-31-1
• N-3-(4-Amino-2-fluorophenoxy)propyl-N,N-dimethylamine

• MDL： MFCD08686806
• Inchi： 1S/C11H17FN2O/c1-14(2)6-3-7-15-11-5-4-9(13)8-10(11)12/h4-5,8H,3,6-7,13H2,1-2H3
• InChI Key： TZMBJCIZFGGBDX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCCCN(C)C)N

Computed Properties

• Exact Mass: 212.13249133g/mol
• Monoisotopic Mass: 212.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.5Ų

N-3-(4-Amino-2-fluorophenoxy)propyl-N,N-dimethylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers